Cas no 2165577-90-0 (tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2165577-90-0
• MF: C₁₁H₁₉F₂NO₃
• MW: 251.27
• CID: 4770813
• PubChem ID: 97289767
• Update Time: 2026-02-26

tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• CID 97289767
• tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• (R)-tert-butyl 3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• 2165577-90-0
• tert-Butyl(4R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• F91609
• (R)-1-Boc-3,3-difluoro-4-(hydroxymethyl)piperidine

• Inchi： 1S/C11H19F2NO3/c1-10(2,3)17-9(16)14-5-4-8(6-15)11(12,13)7-14/h8,15H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key： GBFXSKJJISVIRA-MRVPVSSYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)CC[C@@H]1CO)F

Computed Properties

• Exact Mass: 251.13329979g/mol
• Monoisotopic Mass: 251.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8

Additional information on tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate

Comprehensive Guide to tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2165577-90-0)

tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2165577-90-0) is a highly specialized chiral compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the piperidine derivative family and features a tert-butyl carbamate group, a difluoromethyl moiety, and a hydroxymethyl functional group. Its unique structure makes it a valuable intermediate in the development of bioactive molecules, particularly in drug discovery and medicinal chemistry.

The growing demand for fluorinated piperidine derivatives in modern drug development has placed compounds like tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate in the spotlight. Researchers are increasingly interested in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and ability to modulate drug-receptor interactions. This compound's chiral center at the 4-position further enhances its utility in asymmetric synthesis, making it a preferred choice for enantioselective reactions.

One of the most common questions in search engines and AI-driven platforms is: "What are the applications of tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate?" This compound is primarily used as a building block in the synthesis of complex molecules, particularly in the pharmaceutical industry. Its hydroxymethyl group allows for further functionalization, enabling the creation of diverse molecular architectures. Additionally, its difluoro substitution contributes to the lipophilicity and stability of the resulting compounds, which is crucial for drug candidates.

Another trending topic among researchers is the synthetic routes for tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate. The compound can be synthesized through multi-step organic reactions, including asymmetric hydrogenation, fluorination, and carbamate protection. The tert-butyloxycarbonyl (Boc) protecting group is particularly advantageous due to its stability under various reaction conditions and ease of removal when needed. This makes the compound a versatile intermediate in multi-step synthetic pathways.

The physicochemical properties of tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate are also of significant interest. It typically appears as a white to off-white crystalline solid with a defined melting point and solubility profile. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties are critical for its handling and application in laboratory settings.

In the context of market dynamics, the demand for chiral fluorinated intermediates like this compound is on the rise. Pharmaceutical companies and contract research organizations (CROs) are actively seeking high-purity tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate to accelerate their drug discovery programs. The compound's role in the synthesis of potential therapeutics for central nervous system (CNS) disorders and metabolic diseases further drives its commercial value.

For researchers working with tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate, proper storage and handling are essential. The compound should be stored in a cool, dry place, preferably under inert gas, to maintain its stability. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity.

In summary, tert-butyl (R)-3,3-difluoro-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2165577-90-0) is a pivotal compound in modern organic and medicinal chemistry. Its unique structural features, combined with its versatility in synthesis, make it an indispensable tool for researchers. As the pharmaceutical industry continues to explore new fluorinated and chiral compounds, the importance of this intermediate is expected to grow, solidifying its position in the market.